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Compound of Interest

Compound Name: Azepane-2,4-dione

Cat. No.: B2853635 Get Quote

An In-depth Technical Guide to Azepane-2,4-dione

This technical guide provides a comprehensive overview of Azepane-2,4-dione, a heterocyclic

organic compound. It is intended for researchers, scientists, and professionals in the field of

drug development and medicinal chemistry. This document details the compound's

nomenclature, physicochemical properties, experimental protocols for its synthesis, and a

discussion of the biological significance of the broader azepane chemical class.

Nomenclature and Identifiers
The systematic naming and identification of a chemical compound are crucial for unambiguous

scientific communication.

IUPAC Name: The standardized IUPAC name for this compound is azepane-2,4-dione[1].

Synonyms and Other Identifiers: The compound is also known by several other names and

registered under various chemical identifiers.

1H-Azepine-2,4(3H,5H)-dione, dihydro-[1]

1H-Tetrahydro-azepine-2,4-dione[2]

CAS Number: 29520-88-5[1]

PubChem CID: 20204020[1]

EC Number: 983-162-3[1]
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Nikkaji Number: J2.341.577A[1]

Physicochemical Properties
A summary of the key computed and experimental physicochemical properties of Azepane-2,4-
dione is presented in the table below. These properties are essential for understanding the

compound's behavior in various chemical and biological systems.

Property Value Source

Molecular Formula C6H9NO2 PubChem[1]

Molecular Weight 127.14 g/mol PubChem[1]

Monoisotopic Mass 127.063328530 Da PubChem[1]

XLogP3 -0.5 PubChem[1]

InChI
InChI=1S/C6H9NO2/c8-5-2-1-

3-7-6(9)4-5/h1-4H2,(H,7,9)
PubChem[1]

InChIKey
IRSLHFZTRANCOL-

UHFFFAOYSA-N
PubChem[1]

SMILES C1CC(=O)CC(=O)NC1 PubChem[1]

Experimental Protocols
This section details the experimental procedures for the synthesis and characterization of

Azepane-2,4-dione.

Synthesis of Azepane-2,4-dione
A reported synthesis method for Azepane-2,4-dione involves the hydrolysis of an enol ether

precursor[3].

Starting Material: 4-Ethoxy-6,7-dihydro-1H-azepin-2(5H)-one

Procedure:

Dissolve 4-Ethoxy-6,7-dihydro-1H-azepin-2(5H)-one (2.5 g, 16 mmol) in acetone (70 mL).
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Add a 10% aqueous solution of hydrochloric acid (17 mL) to the reaction mixture.

Stir the mixture at 25°C for 12 hours.

Following the completion of the reaction, remove the acetone under vacuum.

Extract the resulting aqueous mixture with dichloromethane (10 x 15 mL).

Combine the organic phases and dry over anhydrous sodium sulfate.

Filter the solution and concentrate it in a vacuum to obtain the crude product as a yellow

solid.

Purify the crude product using fast column chromatography on silica gel with a mobile phase

of 10% methanol in ethyl acetate. This yields Azepane-2,4-dione (2.03 g, 100% yield) as a

white solid[3].

Characterization Data
The following analytical data has been reported for the characterization of Azepane-2,4-
dione[3]:

¹H NMR (400 MHz, CDCl₃): δ 7.55 (s, NH), 3.47 (s, 2H), 3.40 (m, 2H), 2.59 (t, J = 6.8 Hz,

2H), 1.96 (m, 2H).

¹³C NMR (100 MHz, CDCl₃): δ 202.5, 169.5, 51.9, 43.2, 40.8, 27.6.

IR (KBr) νₘₐₓ: 3213, 3105, 2942, 1702, 1671, 1482, 1412, 1348 cm⁻¹.

HRMS (ESI) m/z: Calculated for C₆H₉NO₂Na: 150.0525; Found: 150.0507.

Experimental Workflow Visualization
The following diagram illustrates the key steps in the synthesis and purification of Azepane-
2,4-dione.

Caption: Synthesis and purification workflow for Azepane-2,4-dione.
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Biological Activity and Potential Applications
While specific biological activity data for Azepane-2,4-dione is not extensively documented in

the reviewed literature, the azepane scaffold is a significant structural motif in medicinal

chemistry[4][5]. Derivatives of azepane have been investigated for a range of therapeutic

applications.

The seven-membered azepane ring is present in several pharmaceutical drugs[6]. Research

into functionalized azepane derivatives has revealed compounds with notable biological

activities, including:

Antimicrobial and Antifungal Activity: Certain azepine and azepane derivatives have

demonstrated potent activity against various strains of bacteria and fungi[7][8]. Some

synthesized compounds have shown efficacy against both Gram-positive and Gram-negative

bacteria[9][10]. The continuous need for new antimicrobial agents to combat drug-resistant

pathogens makes the azepane core a structure of interest for further development[11].

Antiviral Activity: A-ring azepano-triterpenoids have been evaluated for their antiviral

properties against DNA viruses such as HSV-1 and HCMV, with some derivatives showing

high potency[7].

It is important to note that these activities are reported for various substituted azepane and

azepine structures. The specific biological profile of the unsubstituted Azepane-2,4-dione
would require dedicated screening and investigation. Its dione functionality offers potential sites

for further chemical modification to explore its structure-activity relationships.

Conclusion
Azepane-2,4-dione is a well-characterized heterocyclic compound with established methods

for its synthesis and purification. While direct biological data for this specific molecule is limited,

the prevalence of the azepane core in bioactive molecules suggests that it could serve as a

valuable building block in the design and synthesis of novel therapeutic agents. Further

research is warranted to explore the biological activity of Azepane-2,4-dione and its

derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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